
Application Notes and Protocols: Magnesium
Trisilicate in Cosmetic Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magnesium Trisilicate

Cat. No.: B080040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Magnesium trisilicate (Mg₂Si₃O₈) is a synthetic, inorganic compound composed of

magnesium oxide and silicon dioxide.[1][2] It is a fine, white, odorless, and tasteless powder

that is free from grittiness.[2][3] In the cosmetic industry, magnesium trisilicate is a versatile

ingredient valued for its absorbent, anti-caking, and viscosity-controlling properties.[3][4] Its

porous structure and high surface area contribute to its efficacy in a variety of cosmetic

formulations, including powders, creams, and lotions.[4][5] This document provides detailed

application notes and experimental protocols for the use of magnesium trisilicate in cosmetic

science.

Physicochemical Properties and Specifications
Magnesium trisilicate's performance in cosmetic formulations is dictated by its physical and

chemical characteristics.
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Property Value Source(s)

Chemical Formula Mg₂Si₃O₈ [1][6]

Appearance
Fine, white, odorless, tasteless

powder
[2][3]

Composition

≥ 20.0% Magnesium Oxide

(MgO), ≥ 45.0% Silicon

Dioxide (SiO₂)

[1]

Water Content 17.0% - 34.0% loss on ignition [2]

Moisture Content
17-23% w/w (at 15-65% RH),

24-30% w/w (at 75-95% RH)
[2]

Solubility
Practically insoluble in water

and ethanol.
[2][3]

Surface Area

Can range from < 250 m²/g to

> 400 m²/g (flake-like

morphology)

[5][7]

Applications in Cosmetic Formulations
Magnesium trisilicate is utilized in a wide range of cosmetic products due to its multifunctional

properties.
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Application Function(s) Product Examples

Face Powders & Foundations

Absorbent (sebum control),

Anti-caking, Bulking Agent,

Slip Modifier

Loose powders, pressed

powders, mattifying

foundations.[4][6]

Creams & Lotions
Viscosity Controller, Emulsion

Stabilizer, Mattifying Agent

Oil-control moisturizers,

primers, anti-aging lotions.[4]

[8][9]

Deodorants & Antiperspirants Absorbent (moisture control) Stick and roll-on deodorants.

Dry Shampoos
Absorbent (sebum and oil

absorption)

Aerosol and powder dry

shampoos.[4]

Exfoliants Gentle Abrasive Facial scrubs and cleansers.[4]

Experimental Protocols
The following protocols provide detailed methodologies for evaluating the key functionalities of

magnesium trisilicate in cosmetic formulations.

Protocol for Determining Oil Absorption Capacity
This protocol is adapted from the ASTM D281 standard test method for oil absorption of

pigments by spatula rub-out.[4][10][11]

Objective: To quantify the amount of oil absorbed by magnesium trisilicate, which is indicative

of its sebum-absorbing capabilities in cosmetic formulations.

Materials:

Magnesium trisilicate powder

Linseed oil (or a cosmetic emollient like caprylic/capric triglyceride)

Analytical balance (accurate to 0.001 g)

Glass plate or marble slab
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Spatula (with a stiff blade)

Buret (graduated in 0.1 mL)

Procedure:

Weigh 1.000 g of magnesium trisilicate powder and place it on the glass plate.

Add linseed oil drop by drop from the buret onto the powder.

After the addition of a few drops, thoroughly mix the oil and powder using the spatula with a

rubbing motion.

Continue adding oil in small increments, followed by thorough mixing, until a stiff, putty-like

paste is formed that does not break or separate.

Record the volume of oil used.

Calculate the oil absorption value as the volume of oil (in mL) per 100 g of powder.

Workflow for Oil Absorption Capacity Determination

Procedure

Endpoint
Calculation

Weigh 1g of
Magnesium Trisilicate

Add Oil Dropwise
from Buret

Thoroughly Mix with
Spatula

Observe Paste
Consistency

Paste is still crumbly

Stiff, Putty-like Paste
(No Breakage or Separation)

Endpoint reached

Record Volume of Oil
Used

Calculate Oil Absorption
(mL oil / 100g powder)
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Workflow for Oil Absorption Capacity Determination

Protocol for Evaluating Anti-Caking Properties
This protocol is a conceptual adaptation of methods for assessing powder flowability and

caking.

Objective: To assess the ability of magnesium trisilicate to prevent clumping and maintain the

free-flowing nature of a powder formulation.

Materials:

Magnesium trisilicate

Base powder formulation (e.g., talc, corn starch)

Sieve with a specific mesh size (e.g., 100 mesh)

Humidity chamber

Analytical balance

Funnel with a fixed orifice

Procedure:

Prepare two powder blends:

Control: 100% base powder.

Test: Base powder with a specified concentration of magnesium trisilicate (e.g., 2%, 5%

w/w).

Pass both blends through the sieve to ensure a uniform starting particle size distribution.

Place a known weight (e.g., 10 g) of each blend in an open container within a humidity

chamber (e.g., 75% RH) for a set period (e.g., 24 hours).
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Remove the samples and allow them to equilibrate to ambient conditions.

Visually and tactilely assess the degree of caking or clumping.

Quantify the flowability by measuring the time it takes for a set weight of each powder to

pass through the funnel. A shorter time indicates better flowability and less caking.

Workflow for Anti-Caking Property Evaluation

Sample Preparation

Humidity Exposure

Assessment

Outcome

Prepare Control Powder
(Base Only)

Expose Samples to
High Humidity (e.g., 75% RH)

Prepare Test Powder
(Base + Mg₂Si₃O₈)

Visual & Tactile
Assessment of Caking

Measure Flow Rate
Through Funnel

Compare Flow Rates &
Caking of Control vs. Test
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Workflow for Anti-Caking Property Evaluation
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Protocol for Assessing Viscosity Modification in an O/W
Emulsion
Objective: To determine the effect of magnesium trisilicate on the viscosity of an oil-in-water

(O/W) emulsion.

Materials:

Magnesium trisilicate

Pre-formulated O/W emulsion base

Rotational viscometer with appropriate spindles

Beakers

Overhead mixer or homogenizer

Procedure:

Prepare a control sample of the O/W emulsion base.

Prepare test samples by incorporating varying concentrations of magnesium trisilicate
(e.g., 1%, 2%, 3% w/w) into the emulsion base.

Disperse the magnesium trisilicate into the emulsion using an overhead mixer or

homogenizer until a uniform consistency is achieved.

Allow the samples to equilibrate to a constant temperature (e.g., 25°C).

Measure the viscosity of the control and test samples using a rotational viscometer at a

specified spindle speed and time.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Plot viscosity as a function of magnesium trisilicate concentration to determine the

thickening effect.
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Workflow for Viscosity Modification Assessment

Sample Preparation

Viscosity Measurement Data Analysis
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Rotational Viscometer

Plot Viscosity vs.
Concentration of Mg₂Si₃O₈
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Workflow for Viscosity Modification Assessment

Formulation Guidelines
Incorporating Magnesium Trisilicate into a Pressed
Powder

Dry Blending: Combine magnesium trisilicate with other powder ingredients (e.g., talc,

mica, pigments, binders) in a blender. Geometric dilution is recommended for small

quantities of potent ingredients.

Binder Addition: The liquid binder phase (oils, esters, silicones) is slowly sprayed or dropped

into the powder blend while mixing to ensure even distribution.

Milling: The mixture is then milled to break up any agglomerates and achieve a uniform

particle size.

Pressing: The final powder is pressed into godets at a specific pressure. The optimal

pressure will depend on the formulation and the size of the godet.

Incorporating Magnesium Trisilicate into a Cream or
Lotion (O/W Emulsion)
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Water Phase: Disperse any water-soluble ingredients in deionized water.

Oil Phase: Combine all oil-soluble ingredients and heat to a temperature that allows for

complete melting and mixing.

Emulsification: Add the oil phase to the water phase (or vice versa, depending on the

emulsifier) with high-shear mixing to form the emulsion.

Addition of Magnesium Trisilicate: Magnesium trisilicate can be added to the water phase

before emulsification or to the formed emulsion during the cool-down phase. It should be

added slowly and mixed thoroughly to ensure proper dispersion and avoid clumping. A

homogenizer can be used to achieve a smooth and uniform texture.[12]

Safety and Regulatory Information
The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that magnesium
trisilicate is safe as used in cosmetic formulations when formulated to be non-irritating.[1]

For products that may be incidentally inhaled, the safety of naturally-sourced magnesium
trisilicate has not been fully determined.[1]

It is considered a non-comedogenic ingredient with a low potential for skin irritation.[6]

Conclusion
Magnesium trisilicate is a highly effective and versatile ingredient in cosmetic formulations,

offering significant benefits in terms of absorbency, texture, and stability. The protocols and

guidelines presented in this document provide a framework for researchers and formulators to

effectively utilize and evaluate magnesium trisilicate in the development of innovative

cosmetic products. Careful consideration of concentration, dispersion, and interaction with

other ingredients will ensure optimal performance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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